BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of propylene
glycol monoallyl ether

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propylene glycol, allyl ether

Cat. No.: B072440

Propylene Glycol Monoallyl Ether: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of
propylene glycol monoallyl ether. The information is curated for professionals in research,
science, and drug development, with a focus on presenting clear, concise data and
methodologies.

Core Physical and Chemical Properties

Propylene glycol monoallyl ether is a clear, colorless liquid.[1][2][3] It is recognized for its utility
as a reactive diluent and a building block in chemical synthesis.[4]

Physical Properties

The physical characteristics of propylene glycol monoallyl ether are summarized in the table
below. It is important to note that some of the presented data are estimates and should be
considered as such in any experimental design.
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Property Value Source
Molecular Formula CeH1202 [1112]
Molecular Weight 116.16 g/mol [1][2]
Boiling Point ~157.22 °C (rough estimate) [1][5]
) ~0.9548 g/cm? (rough
Density ) [1][5]
estimate)
Appearance Clear, colorless liquid [1][2][3]

Solubilit Soluble in water and many
olubili
Y organic solvents.[4]

Chemical Properties

Property Value Source
CAS Number 1331-17-5 [1][2]
1-(prop-2-en-1-yloxy)propan-2-
IUPAC Name (prop Yioxy)prop
ol
Propylene glycol allyl ether,
Synonyms 1(or 2)-(2-Propen-1- [4]
yloxy)propanol
Flash Point 118 °C [5]
Vapor Pressure 0.000837 mmHg at 25°C [5]
Refractive Index ~1.4030 (estimate) [5]

Synthesis of Propylene Glycol Monoallyl Ether

Propylene glycol monoallyl ether is typically synthesized through the reaction of propylene
oxide with an alcohol, in this case, allyl alcohol.[6] This reaction is generally catalyzed by a
basic or acidic catalyst.[6]
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A common method is the base-catalyzed reaction of propylene oxide and an alcohol.[6] This
process involves the nucleophilic attack of the alkoxide (formed from the alcohol and the base)
on the epoxide ring of propylene oxide. The reaction is exothermic and requires careful
temperature control.[6]

Reactants
Allyl Alcohol
Purification Product
Propylene Oxide Reaction Vessel Distillation [ Propylene Glycol Monoallyl Ether
Catalyst

Base (e.g., NaOH, KOH
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General synthesis workflow for propylene glycol monoallyl ether.

Chemical Reactivity

The chemical reactivity of propylene glycol monoallyl ether is dictated by its two primary
functional groups: the hydroxyl (-OH) group and the allyl ether (-O-CH2-CH=CHz3) group.

Reactions of the Hydroxyl Group

The secondary hydroxyl group can undergo typical alcohol reactions, such as esterification with
carboxylic acids or acid chlorides, and oxidation to a ketone.

Reactions of the Allyl Ether Group

The allyl group is the more reactive site for many transformations.
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» Electrophilic Addition: The double bond in the allyl group can undergo electrophilic addition
reactions with reagents such as halogens (Brz, Cl2), hydrogen halides (HBr, HCI), and water
(in the presence of an acid catalyst).

o Polymerization: The presence of the double bond allows for free-radical or transition-metal-
catalyzed polymerization, making it a useful monomer in the synthesis of polymers.[4]

o Cleavage: The ether linkage can be cleaved under strongly acidic conditions, typically with
HBr or HI.[7]

Experimental Protocols

Detailed methodologies for determining the key physical properties of propylene glycol
monoallyl ether are provided below. These are general protocols applicable to liquid organic
compounds.

Determination of Boiling Point (Microscale Method)

This method is suitable for small sample volumes and provides good accuracy.
Apparatus:
¢ Thiele tube or melting point apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Procedure:

e A small amount of the liquid sample (a few drops) is placed into the small test tube.

e The capillary tube, with its sealed end up, is placed inside the test tube containing the liquid.

e The test tube is attached to a thermometer.
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The assembly is placed in a Thiele tube containing heating oil, ensuring the sample is level
with the thermometer bulb.[8]

The Thiele tube is heated gently.[9]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heating is stopped when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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